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Compound of Interest

Compound Name: L 741742

Cat. No.: B1674072 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-741,742 is a potent and highly selective antagonist of the D4 dopamine receptor.[1] It exhibits

significantly higher affinity for the D4 receptor subtype compared to D2 and D3 receptors, with

respective Ki values of 3.5 nM, >1700 nM, and 770 nM at cloned human receptors.[1] This

selectivity makes it a valuable tool for investigating the physiological and pathological roles of

the D4 receptor. Research has demonstrated its utility in studies related to neuropsychiatric

disorders and its potential in cancer research, where it has been shown to inhibit the survival

and proliferation of glioblastoma stem cells by disrupting the autophagy-lysosomal pathway.[2]

This document provides a detailed protocol for the preparation, storage, and handling of L-

741,742 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical and Solubility Data
All quantitative data regarding L-741,742 hydrochloride are summarized in the table below. This

information is critical for accurate stock solution preparation and experimental design.
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Property Value Source

Molecular Weight 417.38 g/mol [1]

Formula C₂₃H₂₅N₂ClO·HCl [1]

Purity ≥98% [1]

Appearance Crystalline solid [3]

CAS Number 874882-93-6 [1]

Max Solubility in DMSO 10 mM (4.17 mg/mL) [1]

Storage (Solid) Room Temperature [1]

Experimental Protocols
Materials and Equipment

L-741,742 hydrochloride (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator bath

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM L-741,742 Stock Solution
This protocol describes the preparation of a 10 mM stock solution, which is the maximum

reported solubility.[1] For different desired concentrations, refer to Table 2.
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Preparation: Before opening, allow the vial of L-741,742 to equilibrate to room temperature

for at least 15-20 minutes to prevent condensation of atmospheric moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of L-741,742 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 4.17 mg of the compound.

Calculation of Solvent Volume: Use the following formula to calculate the volume of DMSO

required:

Volume (L) = Mass (g) / (Concentration (mol/L) × Molecular Weight ( g/mol ))

Example for 1 mg of L-741,742 to make a 10 mM stock:

Mass = 0.001 g

Concentration = 0.010 mol/L

Molecular Weight = 417.38 g/mol

Volume (L) = 0.001 / (0.010 × 417.38) = 0.0002396 L = 239.6 µL

Therefore, add 239.6 µL of DMSO to 1 mg of L-741,742.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the L-

741,742 powder.

Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A brief sonication in a water bath can assist with dissolution if needed. Visually

inspect the solution to ensure no particulates are present.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile cryogenic

vials or microcentrifuge tubes.[4]

Long-Term Storage: Store the aliquots at -20°C or -80°C.[4] Under these conditions, the

stock solution is generally stable for up to 6 months.[4] For short-term storage (up to one

month), -20°C is sufficient.[4]
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Quick Reference for Stock Solution Preparation
The following table provides pre-calculated solvent volumes for preparing various

concentrations of L-741,742 stock solutions based on a molecular weight of 417.38 g/mol .[1]

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

0.1 mM 23.96 mL 119.79 mL 239.59 mL

0.5 mM 4.79 mL 23.96 mL 47.92 mL

1 mM 2.40 mL 11.98 mL 23.96 mL

5 mM 0.48 mL 2.40 mL 4.79 mL

10 mM 0.24 mL 1.20 mL 2.40 mL

Visualizations
Experimental Workflow
The following diagram illustrates the key steps for preparing the L-741,742 stock solution.
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Figure 1. Workflow for L-741,742 stock solution preparation.

Simplified Signaling Pathway
This diagram shows the mechanism of action for L-741,742 as an antagonist at the D4

dopamine receptor, and its subsequent effect on pathways implicated in glioblastoma.
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Figure 2. L-741,742 antagonism of the D4 receptor and downstream effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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